2-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)acetic acid

• IUPAC Name: 2-(5-cyclopropyl-1-methylpyrazol-3-yl)acetic acid
• InChI: InChI=1S/C9H12N2O2/c1-11-8(6-2-3-6)4-7(10-11)5-9(12)13/h4,6H,2-3,5H2,1H3,(H,12,13)
• InChI Key: COMLIOGGPLKYLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CC(=O)O)C2CC2
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol

Description

Molecular Structure Analysis

The InChI code for a similar compound, “2-(5-methyl-1H-pyrazol-3-yl)acetic acid”, is 1S/C6H8N2O2/c1-4-2-5(8-7-4)3-6(9)10/h2H,3H2,1H3,(H,7,8)(H,9,10). This provides a basic understanding of the molecular structure.

Scientific Research Applications

Synthesis and Chemistry of Pyrazoles

Pyrazoles, including structurally unique derivatives, have been extensively studied for their synthetic routes and chemical properties. For instance, the synthesis of hexasubstituted pyrazolines has been explored through various methods, leading to the development of highly substituted pyrazolines and cyclopropanes. These compounds find applications in organic synthesis, offering pathways to generate other complex molecules through reactions such as autoxidation and thermolysis, which facilitate the synthesis of oxygen-atom transfer reagents and β-keto radicals, respectively (Baumstark, Vásquez, & Mctush-Camp, 2013).

Biological Applications of Pyrazole Derivatives

Pyrazole derivatives are significant for their wide range of biological activities. They serve as core structures in many bioactive compounds, showing potential in fields like agrochemicals and pharmaceuticals. Novel pyrazole compounds synthesized through various methods have demonstrated diverse physical and chemical properties, including antimicrobial, antifungal, and antioxidative activities. These findings highlight the potential of pyrazole derivatives in developing new therapeutic agents (Sheetal et al., 2018).

Pyrazole Carboxylic Acid Derivatives

Pyrazole carboxylic acid and its derivatives are noted for their antimicrobial, anticancer, anti-inflammatory, and antiviral properties, among others. The synthesis and biological applications of these derivatives have been comprehensively reviewed, providing insights into their significant scaffold structures in heterocyclic compounds and highlighting their diverse synthetic methods and biological activities (Cetin, 2020).

Advanced Synthetic Applications

Research on pyrazoles also delves into advanced synthetic applications, such as the use of pyrazole derivatives in the development of anticancer agents. The exploration of synthetic strategies for pyrazoline derivatives has led to new insights into their anticancer activities, emphasizing the role of pyrazoline as a versatile heterocyclic compound in medicinal chemistry (Ray et al., 2022).